N-(2,6-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
Description
N-(2,6-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as DIMPI, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Biological Evaluation as Cannabinoid Receptor Ligands
N-(2,6-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide and its derivatives have been evaluated for their potential as cannabinoid receptor type 2 ligands. A study found that fluorinated derivatives of this compound are potent and selective ligands for the CB2 receptor, demonstrating a significant affinity (Moldovan et al., 2017).
Cognitive Function Enhancement
Research has explored the effects of similar compounds on learning and memory. For instance, DM-9384, a related compound, was found to enhance cognitive functions in experimental rat models, suggesting potential applications in addressing cognitive impairments (Sakurai et al., 1989).
Synthesis Processes
There has been significant interest in developing practical synthesis processes for compounds like N-(2,6-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide. Studies have detailed methods starting from various precursors, highlighting the importance of these compounds in chemical research (Guillaume et al., 2003).
Application in Fingerprint Analysis
Certain derivatives of this compound have been evaluated for their use in fingerprint analysis. Research indicates that these compounds can be effective in detecting fingerprints on various surfaces, underscoring their potential in forensic applications (Khan et al., 2019).
Modulation of Serotonin Receptors
Research into marine-inspired indole derivatives, including 2-(1H-indol-3-yl)-N,N-dimethylethanamines, has shown that these compounds can modulate serotonin receptors. This suggests possible applications in developing antidepressant and sedative drugs (Ibrahim et al., 2017).
Structural Analysis
Studies focusing on the structural analysis of N-(2,6-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide and related compounds have been conducted. These studies are crucial in understanding the molecular conformation and potential interactions of these compounds (Gowda et al., 2008).
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-11-6-5-7-12(2)16(11)20-18(22)17(21)14-10-19-15-9-4-3-8-13(14)15/h3-10,19H,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYNZYEDIHHDFRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=O)C2=CNC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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